2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one

• Molecular Formula: C10H9NOS
• Molecular Weight: 191.25 g/mol
• IUPAC Name: 2-amino-1-(1-benzothiophen-2-yl)ethanone
• InChI: InChI=1S/C10H9NOS/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5H,6,11H2
• InChI Key: TZWANNUPQVSBLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)CN

Description

2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one is an α-ketoamine derivative featuring a benzothiophene moiety. The benzothiophene group, a fused bicyclic system comprising a benzene ring and a thiophene, imparts distinct electronic and steric properties to the molecule. This compound serves as a critical intermediate in organic synthesis, particularly in the preparation of heterocyclic scaffolds for pharmaceutical and materials science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one typically involves the reaction of 1-benzothiophene-2-carboxylic acid with ammonia or an amine under specific conditions. One common method involves the following steps:

Formation of the Intermediate: 1-Benzothiophene-2-carboxylic acid is first converted to its corresponding acid chloride using thionyl chloride.

Amination: The acid chloride is then reacted with ammonia or an amine to form the desired 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The ketone group can be reduced to form the corresponding alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions to form derivatives with different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles, such as alkyl halides or acyl chlorides, can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Corresponding alcohol.

Substitution: Derivatives with different substituents on the amino group.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of materials with specific properties, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one depends on its specific application. In biological systems, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The exact pathways involved can vary based on the context of its use. For example, as an antimicrobial agent, it may inhibit the growth of bacteria by interfering with essential cellular processes.

Comparison with Similar Compounds

The following analysis compares 2-amino-1-(1-benzothiophen-2-yl)ethan-1-one with structurally related α-ketoamines, focusing on molecular features, synthesis, and applications.

Structural and Functional Group Variations

Table 1: Structural Comparison of α-Ketoamine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Aromatic System
2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one	C9H7NOS	177.23	Benzothiophene	Benzothiophene (S-containing)
2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B)	C10H12BrNO3	290.12	4-Bromo-2,5-dimethoxyphenyl	Substituted benzene
2-Amino-1-(2,4-dimethoxyphenyl)ethan-1-one	C10H13NO3	195.22	2,4-Dimethoxyphenyl	Substituted benzene
2-Amino-1-(5-bromopyridin-3-yl)ethan-1-one	C7H7BrN2O	215.05	5-Bromopyridinyl	Pyridine (N-containing)
2-Amino-1-(4-methoxyphenyl)ethanol	C9H13NO2	167.21	4-Methoxyphenyl, hydroxyl group	Substituted benzene

Key Observations :

• Aromatic Systems : The benzothiophene group in the target compound introduces sulfur-based electronic effects, contrasting with the oxygen-rich dimethoxyphenyl (bk-2C-B) or nitrogen-containing pyridinyl analogs .
• Substituent Effects: Bromine and methoxy groups in bk-2C-B enhance lipophilicity and metabolic stability, making it prevalent in psychoactive drug design .

Table 2: Property Comparison

Compound Name	Melting Point (°C)	Solubility	Application Context
2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one	N/A	Low (lipophilic)	Pharmaceutical intermediates
bk-2C-B	160–162	Moderate in DMSO	Psychoactive substance
2-Amino-1-(2,4-dimethoxyphenyl)ethan-1-one	180–182	High in polar solvents	Kinase inhibitor synthesis
2-Amino-1-(5-bromopyridin-3-yl)ethan-1-one	N/A	Low	Biochemical probes

• Benzothiophene Derivative : The sulfur atom may enhance π-stacking interactions in crystal lattices, as inferred from crystallographic studies using SHELX and OLEX2 .
• bk-2C-B: Exhibits serotonin receptor agonist activity, linked to its hallucinogenic effects .
• Hydrochloride Salts: Derivatives like 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one hydrochloride show improved aqueous solubility, critical for drug formulation .

Biological Activity

2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one, a compound characterized by its unique benzothiophene structure, has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores the compound's biological activity, including its antimicrobial and anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C_11H_11NOS
• Molecular Weight : Approximately 191.25 g/mol
• Functional Groups : Contains an amino group and a ketone, which contribute to its reactivity and biological activity.

The compound is often encountered in its hydrochloride form, which enhances solubility and stability in various applications .

Antimicrobial Activity

Research indicates that 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one exhibits significant antimicrobial properties against a variety of microorganisms. The compound has been evaluated for its effectiveness against bacteria, fungi, and viruses.

Case Studies on Antimicrobial Efficacy

• Bacterial Inhibition : In vitro studies have shown that this compound can inhibit the growth of several bacterial strains, including Escherichia coli and Staphylococcus aureus. The minimal inhibitory concentration (MIC) values were determined to be as low as 32 µg/mL for certain strains .
• Fungal Activity : The compound also demonstrated antifungal activity against Candida albicans, with an MIC of 64 µg/mL .

Microorganism	MIC (µg/mL)
E. coli	32
S. aureus	16
C. albicans	64

Anticancer Activity

The anticancer potential of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one has been explored through various studies focusing on different cancer cell lines.

Research Findings on Anticancer Effects

• Cell Lines Tested : The compound was tested on A549 (lung cancer) and Caco-2 (colorectal cancer) cell lines. Results indicated that the compound significantly reduced cell viability in Caco-2 cells by approximately 39.8% at a concentration of 100 µM .
• Mechanism of Action : The proposed mechanism involves the compound's interaction with specific molecular targets such as enzymes or receptors, potentially leading to apoptosis in cancer cells. It may disrupt essential cellular processes, contributing to its anticancer effects .

Cell Line	Viability Reduction (%)	Concentration (µM)
A549	Not significant	100
Caco-2	39.8	100

The biological activity of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one is attributed to its ability to modulate enzyme activity and receptor interactions. The exact pathways remain under investigation; however, it is hypothesized that:

• Antimicrobial Action : The compound may interfere with bacterial cell wall synthesis or inhibit vital metabolic pathways.
• Anticancer Action : It may induce apoptosis through the activation of caspases or inhibition of cell cycle progression.

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one, and how can reaction conditions be optimized?

• Methodology : The compound can be synthesized via condensation reactions using catalysts like thiamine hydrochloride (vitamin B1), as demonstrated for structurally similar 1,2-bis(aryl)-2-hydroxyethan-1-one derivatives . Optimization involves varying reaction parameters:

• Catalyst loading : 5–10 mol% thiamine hydrochloride.
• Solvent : Polar aprotic solvents (e.g., DMF) at 80–100°C.
• Reaction time : 4–8 hours under reflux.
• Monitoring : Thin-layer chromatography (TLC) or GC-MS to track progress.
  • Characterization : Confirm purity via TLC and structural identity using FTIR (C=O stretch ~1700 cm⁻¹, NH₂ bands ~3300 cm⁻¹) and ¹H NMR (benzothiophene protons at δ 7.2–7.8 ppm, ketone CH₃ at δ 2.5–3.0 ppm) .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

• Spectroscopy :

• FTIR : Identifies functional groups (e.g., ketone, amine).
• ¹H/¹³C NMR : Assigns proton environments and carbon backbone.
• Mass spectrometry (MS) : Determines molecular ion peaks (e.g., [M+H]⁺).
  • Crystallography : Single-crystal X-ray diffraction (SC-XRD) using software like SHELXL or OLEX2 for structure refinement. Key parameters include R-factor (<5%) and hydrogen-bonding networks .

Q. What safety protocols are recommended for handling 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-one?

• Preventive measures : Use fume hoods, wear nitrile gloves, and avoid ignition sources.
• Storage : In airtight containers at 2–8°C, away from light .

Advanced Research Questions

Q. How can contradictions between spectroscopic and crystallographic data be resolved?

• Approach :

Repeat experiments : Ensure sample purity and crystallization conditions (e.g., solvent choice, temperature).

Software validation : Use SHELX or OLEX2 to cross-validate bond lengths/angles against crystallographic databases .

Computational modeling : Compare experimental NMR shifts with density functional theory (DFT)-predicted values.

• Example : Discrepancies in NH₂ group positioning may arise from dynamic effects in solution (NMR) vs. static crystal packing (SC-XRD) .

Q. What reaction pathways dominate the compound’s reactivity under varying pH and solvent conditions?

• Acidic conditions : Protonation of the amine group may enhance electrophilic substitution on the benzothiophene ring.
• Basic conditions : Deprotonation of the NH₂ group could facilitate nucleophilic acyl substitution at the ketone.
• Methodology : Monitor reactions via in-situ IR or LC-MS. For example, coupling with aryl halides under Pd catalysis (e.g., Suzuki-Miyaura) to form biaryl derivatives .

Q. How can hydrogen-bonding patterns in the crystal lattice influence its physicochemical properties?

• Analysis : Graph-set notation (e.g., R₂²(8) motifs) to classify hydrogen bonds.
• Impact : Strong N–H···O=C interactions may enhance thermal stability (DSC/TGA analysis) or reduce solubility in polar solvents .

Q. What computational strategies predict the compound’s potential bioactivity?

• In silico methods :

• Molecular docking : Screen against targets like GPCRs or kinases using AutoDock Vina.
• ADMET prediction : Use SwissADME to assess bioavailability and toxicity.
  • Validation : Compare with structurally related bioactive compounds (e.g., benzothiophene-based kinase inhibitors) .